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Compound Name: L-Glutamic acid, 9-methylpteroyl-

CAS No.: 2179-16-0

Cat. No.: B1678936

Get Quote

Introduction & Scientific Rationale
Folate transport is mediated by three primary systems: the anion-exchanging Reduced Folate

Carrier (RFC), the symport-driven Proton-Coupled Folate Transporter (PCFT), and the

endocytic Folate Receptors (FRs). While Methotrexate (MTX) is the standard antifolate probe,

9-methylpteroylglutamic acid (Ninopterin) offers distinct mechanistic advantages.

Why Use 9-Methylpteroyl Substrates?
High Affinity for RFC: Ninopterin exhibits exceptionally high affinity for RFC, often exceeding

that of folic acid and MTX. This makes it a rigorous probe for quantifying RFC functional

capacity (

) even at low concentrations.

Steric Differentiation: The methyl group at the C9 position (bridge carbon) alters the

conformational space of the pteroate moiety compared to the N10-methyl of MTX. This steric

bulk helps map the substrate-binding pocket's tolerance, distinguishing between the "loose"

specificity of PCFT and the "tight" specificity of RFC.
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Competitive Inhibition: Due to its high affinity, non-radiolabeled Ninopterin is an excellent

"blocker" to silence RFC activity when studying PCFT in dual-expressing cell lines.

Experimental Design & Optimization Strategy
To generate high-quality transport data, the assay must be optimized for pH specificity, linearity,

and sink conditions.

A. Cell Model Selection
Transfected Systems: Use CHO or HeLa cells lacking endogenous folate transport (e.g.,

HeLa R1-11) stably transfected with human RFC or PCFT.

Polarized Models: For transepithelial flux, use MDCK II cells. Note that RFC is basolateral

and PCFT is apical.

B. Buffer Chemistry (The Critical Variable)
The ionization state of 9-methylpteroylglutamate (pKa ~3.5 and ~4.8) and the transporter's

protonation state dictate uptake.

Parameter RFC-Optimized Buffer PCFT-Optimized Buffer

pH 7.4 (HEPES-buffered) 5.5 (MES-buffered)

Dominant Mechanism
Anion Exchange (Gradient

driven) Symport (pH driven)

Key Ions free (Gluconate substitution)

enhances uptake
independent; requires low pH

Inhibitor Control Excess MTX (10 µM) Sulfasalazine or Hemin

C. Detection Methods
Radiolabeled Assay (

): The gold standard for sensitivity. Requires
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-Ninopterin.[1]

LC-MS/MS: For non-labeled substrates. Requires protein precipitation and specific MRM

transitions (Parent

~441.4

Fragment).

Detailed Protocol: Kinetic Transport Assay
Materials

Substrate: 9-methylpteroylglutamic acid (Ninopterin).

Lysis Buffer: 0.2 N NaOH + 1% SDS.

Stop Solution: Ice-cold PBS (pH 7.4).

Scintillation Fluid (if using radiolabel) or Acetonitrile (for LC-MS).

Workflow Diagram (Graphviz)
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Cell Preparation
(Seed 24-48h prior)

Equilibration Wash
(Remove endogenous folates)

Uptake Phase
Add 9-MePteGlu (37°C)

Buffer Optimization
pH 7.4 (RFC) or pH 5.5 (PCFT)

Conditioning

Termination
Rapid Ice-Cold PBS Wash (3x)

t = 2 min (Initial Rate)

Cell Lysis
0.2N NaOH or ACN

Quantification
(LSC or LC-MS/MS)

Data Analysis
Michaelis-Menten (Km, Vmax)

Click to download full resolution via product page

Caption: Step-by-step workflow for characterizing 9-methylpteroyl transport kinetics.

Step-by-Step Procedure
Phase 1: Preparation

Seeding: Plate cells at
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cells/well in 6-well plates. Allow to reach 80-90% confluence.

Depletion: 24 hours prior to assay, switch to folate-free medium to upregulate transporter

expression and deplete endogenous pools.

Phase 2: The Uptake Reaction[2]
Wash: Aspirate media and wash cells

with

of pre-warmed Transport Buffer (HBSS free of magnesium/calcium is often preferred to
prevent precipitation at high substrate concentrations).

Equilibration: Incubate cells in

Transport Buffer for 10 minutes at

.

Initiation: Aspirate buffer. Add

of Transport Buffer containing 9-methylpteroylglutamate.

For Km determination: Use concentrations ranging from

to

(typically

).

Timepoint: Incubate for 2 minutes. (Note: Linearity must be pre-validated; 9-methylpteroyl

substrates often transport rapidly via RFC, so short intervals are crucial to measure initial

rates).

Termination: Rapidly aspirate the substrate solution. Immediately flood the well with

of Ice-Cold Stop Buffer. Repeat wash

to remove non-specifically bound ligand.
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Phase 3: Extraction & Quantification
Lysis: Add

of

(for radiolabel) or

Methanol/ACN (for LC-MS). Incubate for 1 hour at RT or scrape cells.

Normalization: Aliquot

for BCA Protein Assay to normalize data to mg protein.

Measurement:

Radiolabel: Mix lysate with scintillation cocktail and count (DPM).

LC-MS: Centrifuge to remove debris, inject supernatant. Monitor transition for 9-

methylpteroylglutamate.

Data Analysis & Troubleshooting
Calculating Kinetic Parameters
Convert raw counts/area to pmol/mg protein/min. Fit the data to the Michaelis-Menten

equation:

: Affinity constant (lower = higher affinity).

: Non-saturable component (diffusion), often negligible for high-affinity 9-methylpteroyl
substrates.

Common Pitfalls
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Issue Probable Cause Corrective Action

High Background
Incomplete washing or plastic

binding

Use BSA (0.1%) in wash buffer

to scavenge surface-bound

ligand.

Non-Linear Rates Substrate depletion or efflux

Reduce incubation time to 60

seconds; ensure substrate

consumed.

No Uptake at pH 5.5
Cytotoxicity or loss of proton

gradient

Verify cell viability at acidic pH;

ensure buffer capacity (20 mM

MES).

RFC/PCFT Cross-talk Overlapping activity

Use pH to isolate: pH 7.4

isolates RFC; pH 5.5 + 100 µM

MTX (blocks RFC) isolates

PCFT.

Mechanistic Diagram: RFC vs. PCFT

Extracellular Space Plasma Membrane
Cytosol
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Caption: Mechanism of 9-methylpteroyl transport via RFC (anion exchange) and PCFT (proton

symport).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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